Cas no 773101-05-6 (1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid)

1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid is a synthetic intermediate with notable utility in organic and pharmaceutical chemistry. Its structure features a cyclohexanone ring fused to a carboxylic acid moiety, along with a 3,4-dichlorophenyl substituent, offering versatility in further functionalization. The compound’s dichlorophenyl group enhances its reactivity in electrophilic and nucleophilic transformations, while the ketone and carboxyl groups provide multiple sites for derivatization. This makes it valuable for synthesizing complex molecules, particularly in medicinal chemistry for developing bioactive compounds. Its well-defined chemical properties and stability under standard conditions facilitate precise applications in research and industrial processes.
1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid structure
773101-05-6 structure
Product Name:1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid
CAS No:773101-05-6
MF:C13H12Cl2O3
MW:287.138582229614
MDL:MFCD06208895
CID:1056868
PubChem ID:20453460
Update Time:2025-05-20

1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid
    • CYCLOHEXANECARBOXYLIC ACID,1-(3,4-DICHLOROPHENYL)-4-OXO
    • 773101-05-6
    • DTXSID20607358
    • SCHEMBL11094097
    • AKOS025401792
    • SY016588
    • AC-25573
    • 1-(3,4-DICHLOROPHENYL)-4-OXOCYCLOHEXANECARBOXYLIcacid
    • CS-0363440
    • 1-(3,4-dichlorophenyl)-4-oxocyclohexane-1-carboxylic acid
    • MFCD06208895
    • AB23277
    • DB-353898
    • MDL: MFCD06208895
    • Inchi: 1S/C13H12Cl2O3/c14-10-2-1-8(7-11(10)15)13(12(17)18)5-3-9(16)4-6-13/h1-2,7H,3-6H2,(H,17,18)
    • InChI Key: DBDIMKGSZUQUSV-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1(C(=O)O)CCC(CC1)=O)Cl

Computed Properties

  • Exact Mass: 286.01600
  • Monoisotopic Mass: 286.0163496g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 466.4±45.0 °C at 760 mmHg
  • Flash Point: 235.9±28.7 °C
  • PSA: 54.37000
  • LogP: 3.45890
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid Security Information

1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid Pricemore >>

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Additional information on 1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid

1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid

1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid is a compound with the CAS number 773101-05-6, which is widely recognized in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with a 3,4-dichlorophenyl group and a carboxylic acid moiety. The cyclohexane ring serves as the central framework, while the 3,4-dichlorophenyl group introduces significant electronic and steric effects, making this compound a versatile building block in various chemical reactions.

The chemical structure of this compound is defined by its molecular formula, C₁₃H₁₀Cl₂O₃, and a molecular weight of approximately 299.18 g/mol. The presence of the carboxylic acid group (-COOH) at the 4-position of the cyclohexane ring contributes to its acidity and reactivity. This functional group plays a critical role in determining the compound's physical and chemical properties, such as solubility in polar solvents and its ability to form salts with bases.

Recent studies have highlighted the potential of 1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting specific enzyme systems or cellular pathways. For instance, investigations into its ability to inhibit certain kinases or modulate receptor activity have shown promising results in preclinical models.

In terms of synthesis, this compound can be prepared through various routes, including Bayer-Villiger oxidation, which involves the introduction of an oxygen atom into a ketone group. The reaction conditions and catalysts used in this process significantly influence the yield and purity of the final product. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses of this compound.

The physical properties of 1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid include a melting point of approximately 205°C, which is consistent with its crystalline nature. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various organic reactions. Additionally, its ability to form stable salts with alkali metals has been exploited in pharmaceutical formulations.

From an applications perspective, this compound has found utility in diverse fields such as agrochemistry and materials science. In agrochemistry, it has been investigated as a potential precursor for herbicides or fungicides due to its ability to inhibit key enzymes involved in plant metabolism. In materials science, derivatives of this compound have been explored for their potential use in polymer synthesis or as additives in coatings and adhesives.

Recent research has also focused on the environmental fate and toxicity of 1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid. Studies conducted under simulated environmental conditions suggest that this compound undergoes slow degradation under UV light or microbial action. However, further investigations are required to fully understand its persistence in different ecosystems.

In conclusion, 1-(3,4-Dichlorophenyl)-4-oxocyclohexanecarboxylic Acid is a versatile compound with significant potential in various scientific disciplines. Its unique structure, combined with recent advances in synthetic methodologies and application studies, positions it as an important tool for researchers across multiple fields. As ongoing research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.

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